Cas no 2229576-95-6 (3-(3-methyl-4-nitrophenyl)but-3-en-1-amine)

• Product Name: 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine
• CAS No: 2229576-95-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6420239
• PubChem ID: 165616101
• Update Time: 2025-05-28

3-(3-methyl-4-nitrophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine
• 2229576-95-6
• EN300-1822741

• Inchi： 1S/C11H14N2O2/c1-8(5-6-12)10-3-4-11(13(14)15)9(2)7-10/h3-4,7H,1,5-6,12H2,2H3
• InChI Key： ZJGXUZQJPAAINL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)C(=C)CCN)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine

Research Brief on 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine (CAS: 2229576-95-6): Recent Advances and Applications

The compound 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine (CAS: 2229576-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroaromatic and amine functional groups, has shown promising potential in various applications, including drug discovery, chemical biology probes, and synthetic intermediates. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors. The researchers utilized the compound's reactive amine group to introduce various pharmacophores, resulting in a library of compounds with enhanced selectivity and potency against specific kinase targets. The study highlighted the compound's versatility and its potential to serve as a scaffold for drug discovery.

In addition to its synthetic applications, 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine has also been investigated for its biological activity. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain inflammatory pathways. The study found that the compound could modulate the activity of key signaling molecules involved in inflammation, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further in vivo studies are underway to validate these findings and explore its therapeutic potential.

The chemical properties of 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine have also been a subject of interest. A computational study published in Chemical Science (2023) employed density functional theory (DFT) to analyze the compound's electronic structure and reactivity. The results provided insights into its stability and potential reaction pathways, which are crucial for optimizing its use in synthetic chemistry. The study also identified potential modifications to enhance its reactivity or stability for specific applications.

Despite these advancements, challenges remain in the widespread application of 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and therapeutic applications.

In conclusion, 3-(3-methyl-4-nitrophenyl)but-3-en-1-amine (CAS: 2229576-95-6) represents a promising compound in the field of chemical biology and pharmaceutical research. Its versatility in synthesis, biological activity, and potential therapeutic applications make it a valuable subject for further investigation. As research progresses, this compound may pave the way for the development of new drugs and chemical probes, contributing to advancements in medicine and biotechnology.